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Compound of Interest

Compound Name: 2-Ethylfenchol

Cat. No.: B3419156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylfenchol is a synthetic bicyclic monoterpenoid alcohol. It is a clear, colorless to pale

yellow liquid with a characteristic earthy, woody, and camphor-like aroma.[1][2] While primarily

utilized in the flavor and fragrance industries, its structural features present potential for its use

as a chiral building block in the synthesis of more complex molecules. This document provides

an overview of the known applications of 2-Ethylfenchol, its physicochemical properties, and

protocols relevant to its handling and potential use in synthetic chemistry.

Physicochemical Properties and Safety Data
A summary of key quantitative data for 2-Ethylfenchol is presented in Table 1. This information

is crucial for its use in experimental settings.

Table 1: Physicochemical Properties of 2-Ethylfenchol
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Property Value Reference

Molecular Formula C₁₂H₂₂O

Molecular Weight 182.30 g/mol

CAS Number 18368-91-7

Appearance Colorless to pale yellow liquid [3]

Odor Earthy, woody, camphor-like [1][2]

Boiling Point 105 °C @ 15 mmHg [2]

Density 0.956 g/mL at 25 °C

Refractive Index n20/D 1.482

Flash Point 88 °C (190.4 °F) - closed cup

Solubility

Soluble in ethanol, propylene

glycol, and most fixed oils;

Insoluble in water.

[2]

Safety and Handling Precautions

2-Ethylfenchol is a combustible liquid and should be handled with appropriate safety

measures.

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[1]

Personal Protective Equipment (PPE): Wear protective gloves, eye protection (eyeshields),

and a multi-purpose combination respirator cartridge (US) when handling.

Handling: Handle in a well-ventilated area to avoid inhalation of vapors. Keep away from

heat, sparks, and open flames.[1]

Application in Synthesis
Currently, the primary documented application of 2-Ethylfenchol in synthesis is as a chemical

intermediate for the production of specialty aroma and flavor compounds.[1] Its rigid bicyclic
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structure and tertiary alcohol functionality make it an interesting starting material for generating

novel derivatives with potential applications in various fields, including medicinal chemistry and

materials science.

Hypothetical Protocol: Synthesis of a 2-Ethylfenchyl
Ester Derivative
The following is a representative, hypothetical protocol for the synthesis of a simple ester

derivative of 2-Ethylfenchol. This protocol is based on standard esterification procedures and

is intended for illustrative purposes, as specific examples of novel compound synthesis from 2-
Ethylfenchol are not widely available in published literature.

Objective: To synthesize 2-ethylfenchyl acetate via esterification of 2-Ethylfenchol with acetic

anhydride.

Materials:

2-Ethylfenchol (≥97%)

Acetic anhydride

Pyridine (or another suitable base)

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Experimental Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 1 equivalent of 2-Ethylfenchol in an appropriate amount of a suitable

solvent, such as dichloromethane or toluene.
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Addition of Reagents: Add 1.5 equivalents of acetic anhydride to the solution, followed by the

slow addition of 1.5 equivalents of pyridine to catalyze the reaction.

Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Workup:

Once the reaction is complete, quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove

excess acetic anhydride and acetic acid) and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-

ethylfenchyl acetate.

Characterization: The structure and purity of the final product should be confirmed by

analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizing Synthetic and Application Workflows
The following diagrams illustrate the logical flow of utilizing 2-Ethylfenchol in both its

established application in the fragrance industry and in a hypothetical synthetic research

context.
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Application in Fragrance Industry

2-Ethylfenchol

Blending with other fragrance components

Incorporation into consumer products
(perfumes, lotions, etc.)

Quality Control
(GC-MS, Olfactory Analysis)

Click to download full resolution via product page

Caption: Workflow for 2-Ethylfenchol in the fragrance industry.
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Hypothetical Synthetic Workflow

2-Ethylfenchol
(Starting Material)
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Biological Activity Screening / Material Property Testing

Application Testing

Click to download full resolution via product page

Caption: A potential workflow for synthesizing novel compounds from 2-Ethylfenchol.

Conclusion
While 2-Ethylfenchol is a well-established component in the fragrance and flavor industries, its

potential as a synthetic precursor for novel compounds remains an area ripe for exploration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3419156?utm_src=pdf-body-img
https://www.benchchem.com/product/b3419156?utm_src=pdf-body
https://www.benchchem.com/product/b3419156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information and hypothetical protocol provided herein serve as a foundational resource for

researchers interested in investigating the broader synthetic utility of this terpene-derived

alcohol. Further research into the derivatization of 2-Ethylfenchol could lead to the discovery

of new molecules with valuable biological or material properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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